N-(dibenzylcarbamothioyl)thiophene-2-carboxamide

• IUPAC Name: N-(dibenzylcarbamothioyl)thiophene-2-carboxamide
• InChI: InChI=1S/C20H18N2OS2/c23-19(18-12-7-13-25-18)21-20(24)22(14-16-8-3-1-4-9-16)15-17-10-5-2-6-11-17/h1-13H,14-15H2,(H,21,23,24)
• InChI Key: SRSXWLHVBOUTBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=S)NC(=O)C3=CC=CS3
• Molecular Formula: C20H18N2OS2
• Molecular Weight: 366.5 g/mol

Description

N-(dibenzylcarbamothioyl)thiophene-2-carboxamide is a compound that belongs to the class of thiophene derivatives. Thiophene is a five-membered heterocyclic compound containing sulfur. Thiophene derivatives are known for their diverse applications in medicinal chemistry, material science, and industrial chemistry .

Preparation Methods

The synthesis of N-(dibenzylcarbamothioyl)thiophene-2-carboxamide typically involves the condensation reaction of thiophene-2-carboxylic acid with dibenzylcarbamothioyl chloride. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography .

Chemical Reactions Analysis

N-(dibenzylcarbamothioyl)thiophene-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield thiol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the thiophene ring can be substituted with various nucleophiles under appropriate conditions.

Scientific Research Applications

N-(dibenzylcarbamothioyl)thiophene-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex thiophene derivatives.

Biology: The compound exhibits biological activities such as antimicrobial and antioxidant properties, making it a potential candidate for drug development.

Medicine: It has been studied for its potential use in treating various diseases due to its pharmacological properties.

Industry: The compound is used in the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs)

Mechanism of Action

The mechanism of action of N-(dibenzylcarbamothioyl)thiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. For instance, it may act as an inhibitor of certain enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

N-(dibenzylcarbamothioyl)thiophene-2-carboxamide can be compared with other thiophene derivatives such as:

Benzo[b]thiophene-2-carboxamide: Known for its STING-agonistic activity and potential use in immunotherapy.

Thiophene-2-carboxamide derivatives: Exhibiting antioxidant and antibacterial activities.

Thieno[3,4-b]thiophene derivatives: Used in the development of organic solar cells and other electronic devices.

These comparisons highlight the unique properties and applications of N-(dibenzylcarbamothioyl)thiophene-2-carboxamide, making it a valuable compound in various fields of research and industry.